Cas no 1228898-60-9 (2-Chloro-6-hydroxypyridine-4-methanol)

• Product Name: 2-Chloro-6-hydroxypyridine-4-methanol
• CAS No: 1228898-60-9
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 4800966
• Update Time: 2025-05-24

2-Chloro-6-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxypyridine-4-methanol

• Inchi： 1S/C6H6ClNO2/c7-5-1-4(3-9)2-6(10)8-5/h1-2,9H,3H2,(H,8,10)
• InChI Key： JFGIUJCVLJJZIC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3

Additional information on 2-Chloro-6-hydroxypyridine-4-methanol

Introduction to 2-Chloro-6-hydroxypyridine-4-methanol (CAS No: 1228898-60-9)

2-Chloro-6-hydroxypyridine-4-methanol, identified by the chemical compound code CAS No: 1228898-60-9, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core with chloro and hydroxymethyl substituents, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery. The structural motif of 2-Chloro-6-hydroxypyridine-4-methanol positions it as a valuable building block for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The compound's unique electronic properties, arising from the combination of the electron-withdrawing chloro group and the electron-donating hydroxymethyl group, make it an attractive candidate for further functionalization. In recent years, advancements in synthetic methodologies have enabled researchers to explore its utility in constructing intricate scaffolds. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or vinyl groups, expanding its synthetic potential. These modifications are crucial for tailoring pharmacological profiles, such as improving solubility or enhancing binding affinity to biological targets.

One of the most compelling aspects of 2-Chloro-6-hydroxypyridine-4-methanol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By serving as a precursor for kinase inhibitors, 2-Chloro-6-hydroxypyridine-4-methanol contributes to the development of targeted therapies that aim to modulate these pathways effectively. Recent studies have highlighted its incorporation into scaffolds that exhibit potent inhibitory activity against specific kinases, demonstrating its importance in medicinal chemistry.

Furthermore, the hydroxymethyl group in 2-Chloro-6-hydroxypyridine-4-methanol provides a site for further derivatization, allowing for the introduction of diverse functional groups such as esters or amides. These modifications can be strategically employed to enhance metabolic stability or improve oral bioavailability. For example, conjugation with polyethylene glycol (PEG) chains has been explored to prolong circulation time in biological systems, a strategy often used in antibody-drug conjugates (ADCs). Such adaptations underscore the compound's flexibility and its suitability for developing next-generation therapeutics.

The agrochemical sector has also recognized the potential of 2-Chloro-6-hydroxypyridine-4-methanol as a key intermediate. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. Researchers have leveraged the reactivity of 2-Chloro-6-hydroxypyridine-4-methanol to synthesize novel compounds with enhanced efficacy and reduced environmental impact. For instance, modifications aimed at improving selectivity towards specific pests while minimizing harm to non-target organisms have been reported. These efforts align with global trends toward sustainable agriculture and highlight the compound's broader applicability beyond pharmaceuticals.

In terms of synthetic methodologies, recent innovations have focused on optimizing reactions involving 2-Chloro-6-hydroxypyridine-4-methanol to improve yield and scalability. Transition-metal catalysis, particularly copper and nickel complexes, has been investigated for facilitating C-H activation and functionalization reactions. Such approaches not only streamline synthetic routes but also reduce reliance on hazardous reagents, aligning with green chemistry principles. Additionally, flow chemistry has emerged as a powerful tool for handling sensitive intermediates like 2-Chloro-6-hydroxypyridine-4-methanol, enabling precise control over reaction conditions and enhancing reproducibility.

The pharmacological profile of derivatives derived from 2-Chloro-6-hydroxypyridine-4-methanol continues to be an area of active investigation. Computational modeling techniques have been increasingly employed to predict binding affinities and optimize lead structures before experimental validation. These virtual screening methods accelerate the drug discovery process by rapidly identifying promising candidates based on their predicted interactions with biological targets. Moreover, structure-based drug design (SBDD) approaches leverage high-resolution crystal structures of protein targets to guide rational modifications of 2-Chloro-6-hydroxypyridine-4-methanol derivatives.

Evaluation of 2-Chloro-6-hydroxypyridine-4-methanol derivatives in preclinical models has provided insights into their pharmacokinetic and pharmacodynamic properties. Studies have focused on assessing toxicity profiles, distribution kinetics, and target engagement using both in vitro and in vivo assays. Positive findings from these evaluations have paved the way for advancing selected compounds into clinical trials. The integration of interdisciplinary approaches—combining synthetic chemistry with computational biology and pharmacology—has been instrumental in translating promising leads into viable therapeutic candidates.

The future prospects for 2-Chloro-6-hydroxypyridine-4-methanol are promising, driven by ongoing research efforts aimed at expanding its utility across multiple domains. Continued exploration of novel synthetic strategies will likely uncover additional ways to functionalize this versatile intermediate. Furthermore, collaborations between academia and industry are expected to foster innovation by leveraging complementary expertise and resources. As regulatory landscapes evolve to encourage sustainable practices, compounds like 2-Chloro-6-hydroxypyridine-4-methanol that meet stringent environmental criteria may find increased adoption in both pharmaceuticals and agrochemicals.